Cas no 2229189-32-4 (tert-butyl 2-2-(fluorosulfonyl)ethyl-5,5-dimethylpiperidine-1-carboxylate)

• Product Name: tert-butyl 2-2-(fluorosulfonyl)ethyl-5,5-dimethylpiperidine-1-carboxylate
• CAS No: 2229189-32-4
• MF: C₁₄H₂₆FNO₄S
• MW: 323.423946857452
• CID: 5884014
• PubChem ID: 165870748
• Update Time: 2025-05-22

tert-butyl 2-2-(fluorosulfonyl)ethyl-5,5-dimethylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-2-(fluorosulfonyl)ethyl-5,5-dimethylpiperidine-1-carboxylate
• EN300-1893587
• tert-butyl 2-[2-(fluorosulfonyl)ethyl]-5,5-dimethylpiperidine-1-carboxylate
• 2229189-32-4

• Inchi： 1S/C14H26FNO4S/c1-13(2,3)20-12(17)16-10-14(4,5)8-6-11(16)7-9-21(15,18)19/h11H,6-10H2,1-5H3
• InChI Key： AJQUFWSBFIRQAQ-UHFFFAOYSA-N
• SMILES： S(CCC1CCC(C)(C)CN1C(=O)OC(C)(C)C)(=O)(=O)F

Computed Properties

• Exact Mass: 323.15665765g/mol
• Monoisotopic Mass: 323.15665765g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 72.1Ų

Additional information on tert-butyl 2-2-(fluorosulfonyl)ethyl-5,5-dimethylpiperidine-1-carboxylate

Research Brief on tert-Butyl 2-2-(Fluorosulfonyl)ethyl-5,5-dimethylpiperidine-1-carboxylate (CAS: 2229189-32-4)

Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of fluorosulfonyl-containing compounds as versatile intermediates in drug discovery and development. Among these, tert-butyl 2-2-(fluorosulfonyl)ethyl-5,5-dimethylpiperidine-1-carboxylate (CAS: 2229189-32-4) has emerged as a key building block for the synthesis of novel bioactive molecules. This research brief aims to provide an updated overview of the latest studies and applications of this compound, focusing on its chemical properties, synthetic utility, and potential therapeutic implications.

The compound tert-butyl 2-2-(fluorosulfonyl)ethyl-5,5-dimethylpiperidine-1-carboxylate is characterized by its unique structural features, including a fluorosulfonyl group and a sterically hindered piperidine ring. These attributes make it a valuable precursor for the development of sulfonamide-based drugs, which are widely used in the treatment of various diseases, including cancer, infectious diseases, and neurological disorders. Recent studies have explored its reactivity in nucleophilic substitution reactions, enabling the efficient introduction of sulfonamide moieties into complex molecular scaffolds.

One of the most notable applications of this compound is its use in the synthesis of covalent inhibitors targeting specific enzymes. For instance, researchers have utilized tert-butyl 2-2-(fluorosulfonyl)ethyl-5,5-dimethylpiperidine-1-carboxylate to develop irreversible inhibitors of proteases and kinases, which play critical roles in disease progression. The fluorosulfonyl group acts as an electrophilic warhead, forming stable covalent bonds with nucleophilic residues in the active sites of target enzymes. This approach has shown promise in enhancing the potency and selectivity of therapeutic agents.

In addition to its role in drug discovery, recent investigations have highlighted the compound's potential in chemical biology tools. For example, it has been employed as a labeling reagent for proteomic studies, enabling the selective modification of proteins for functional analysis. The fluorosulfonyl group's reactivity with cysteine and other nucleophilic amino acids allows for site-specific protein conjugation, facilitating the study of protein-protein interactions and post-translational modifications.

Despite its promising applications, challenges remain in the large-scale synthesis and handling of tert-butyl 2-2-(fluorosulfonyl)ethyl-5,5-dimethylpiperidine-1-carboxylate due to the inherent reactivity of the fluorosulfonyl group. Recent efforts have focused on optimizing synthetic protocols to improve yield and purity while ensuring safety. Advances in flow chemistry and automated synthesis platforms have shown potential in addressing these challenges, enabling more efficient and scalable production of this valuable intermediate.

In conclusion, tert-butyl 2-2-(fluorosulfonyl)ethyl-5,5-dimethylpiperidine-1-carboxylate (CAS: 2229189-32-4) represents a versatile and impactful compound in the field of chemical biology and pharmaceutical research. Its unique chemical properties and broad applicability in drug discovery and chemical biology tools underscore its importance as a key intermediate. Ongoing research efforts are expected to further expand its utility and address current limitations, paving the way for innovative therapeutic and diagnostic applications.